Cas no 52026-98-9 (4-Chloro-2,3,5,6-tetrafluoropyridine)

4-Chloro-2,3,5,6-tetrafluoropyridine is a fluorinated pyridine derivative characterized by its high reactivity and versatility in organic synthesis. The presence of four fluorine atoms and a chlorine substituent on the pyridine ring enhances its electrophilic properties, making it a valuable intermediate for nucleophilic aromatic substitution reactions. Its electron-deficient structure facilitates the introduction of diverse functional groups, enabling applications in pharmaceuticals, agrochemicals, and material science. The compound’s stability under typical reaction conditions and its ability to act as a building block for complex heterocyclic systems underscore its utility in fine chemical synthesis. Proper handling is required due to its potential reactivity and sensitivity to moisture.
4-Chloro-2,3,5,6-tetrafluoropyridine structure
52026-98-9 structure
Product Name:4-Chloro-2,3,5,6-tetrafluoropyridine
CAS No:52026-98-9
MF:C5ClF4N
MW:185.506814002991
CID:56145
PubChem ID:12588455
Update Time:2025-06-07

4-Chloro-2,3,5,6-tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,3,5,6-tetrafluoropyridine
    • FT-0640042
    • 4-chloro-2,3,5,6-tetrafluoro-pyridine
    • MFCD00971927
    • DTXSID50503536
    • CS-0360341
    • A828893
    • 52026-98-9
    • AKOS005064008
    • 4-chlorotetrafluoropyridine
    • SCHEMBL7028015
    • DB-052062
    • MDL： MFCD00971927
    • Inchi： 1S/C5ClF4N/c6-1-2(7)4(9)11-5(10)3(1)8
    • InChI Key： LLHMNSNECXJBQY-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(N=C(C=1F)F)F)F

Computed Properties

  • Exact Mass: 184.96600
  • Monoisotopic Mass: 184.9655393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Boiling Point: 122-123
  • PSA: 12.89000
  • LogP: 2.29140

4-Chloro-2,3,5,6-tetrafluoropyridine Security Information

  • Hazardous Material Identification： T
  • HazardClass：IRRITANT

4-Chloro-2,3,5,6-tetrafluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,3,5,6-tetrafluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
056291-1g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 98%
1g
 845.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
056291-5g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 98%
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 3332.0CNY 2021-07-05
Alichem
A023023405-25g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 97%
25g
 $741.48 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
056291-1g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 98%
1g
 845CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
056291-5g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 98%
5g
 3332CNY 2021-05-07
Matrix Scientific
056291-1g
4-Chloro-2,3,5,6-tetrafluoropyridine, 98%
 52026-98-9 98%
1g
 $52.00 2021-06-27
Matrix Scientific
056291-5g
4-Chloro-2,3,5,6-tetrafluoropyridine, 98%
 52026-98-9 98%
5g
 $178.00 2021-06-27
Chemenu
CM176253-25g
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9 95%
25g
 $450 2021-08-05
TRC
B419243-50mg
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9
50mg
 $ 50.00 2022-06-07
TRC
B419243-100mg
4-Chloro-2,3,5,6-tetrafluoropyridine
 52026-98-9
100mg
 $ 65.00 2022-06-07

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